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Compound of Interest

Compound Name: 8-Chloroquinazolin-2-amine

CAS No.: 1185113-73-8

Cat. No.: B1451550

Get Quote

Executive Summary
The 8-Chloroquinazolin-2-amine scaffold represents a refined evolution of the privileged

quinazoline pharmacophore, a cornerstone in modern oncology drug discovery. While 4-

anilinoquinazolines (e.g., Gefitinib, Erlotinib) have revolutionized EGFR-targeted therapy, the

introduction of an 8-chloro substituent combined with a 2-amine motif offers distinct

physicochemical and binding advantages.

This guide analyzes the technical merit of this specific scaffold, focusing on its role in

modulating lipophilicity (

), enhancing metabolic stability against C8-oxidation, and overcoming resistance mechanisms
in tyrosine kinases (EGFR, VEGFR-2, FLT3).

Part 1: Medicinal Chemistry & Structure-Activity
Relationship (SAR)[1]
The efficacy of 8-chloroquinazolin-2-amine derivatives stems from precise electronic and

steric modulation of the quinazoline core.
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The 8-Chloro Substituent (Metabolic & Steric Modulator)
Metabolic Blockade: The C8 position on the quinazoline ring is a common site for oxidative

metabolism (hydroxylation) by Cytochrome P450 enzymes. Substituting hydrogen with

chlorine (

) blocks this metabolic soft spot, significantly increasing the half-life (

) of the drug candidate.

Lipophilicity (

): The chloro group increases the lipophilicity of the molecule, enhancing passive membrane
permeability and blood-brain barrier (BBB) penetration—a critical factor for treating CNS
metastases in NSCLC (Non-Small Cell Lung Cancer).

Electronic Effect: The electron-withdrawing nature of chlorine lowers the

of the ring nitrogens (N1 and N3), potentially strengthening Hydrogen-bond interactions with
the kinase hinge region residues (e.g., Met793 in EGFR).

The 2-Amine Motif (Hinge Binder)
H-Bond Donor/Acceptor: The free or substituted amine at position 2 acts as a critical anchor.

In the ATP-binding pocket of kinases, this group often forms a hydrogen bond with the

backbone carbonyl of the hinge region (e.g., Glu762 or Met793), mimicking the adenine ring

of ATP.

Solubility: The amine functionality improves aqueous solubility compared to the purely

hydrophobic quinazoline core, aiding in formulation.

SAR Summary Table
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Position Substituent
Effect on
Pharmacodynamics/Pharm
acokinetics

C8 -Cl

Critical: Blocks metabolism,

increases

, improves BBB penetration.

C2 -NH2 / -NHR

Anchor: Primary H-bond donor

to kinase hinge region;

solubilizing group.

C4 -Anilino / -O-Aryl

Specificity: Occupies the

hydrophobic pocket; dictates

kinase selectivity (EGFR vs.

VEGFR).

C6/C7 -OR / -F

Auxiliary: Often used for

solubilizing tails (e.g.,

morpholine) to interact with

solvent-exposed regions.

Part 2: Mechanism of Action (EGFR & Multi-Kinase
Inhibition)
The primary mechanism of action for 8-chloroquinazolin-2-amine derivatives is ATP-

competitive inhibition of Receptor Tyrosine Kinases (RTKs).

EGFR Inhibition Pathway
The molecule binds to the intracellular tyrosine kinase domain of EGFR.[1]

Binding Mode: The quinazoline core intercalates into the ATP-binding cleft. The N1 and C2-

NH2 act as a bidentate anchor to the hinge region.

The 8-Cl Advantage: In mutated EGFR (e.g., L858R or Del19), the ATP affinity is altered. The

8-chloro derivative often exhibits a tighter fit in the "gatekeeper" region, potentially retaining

potency where first-generation inhibitors fail.
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Visualization: Signaling & Inhibition Pathway
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Caption: Mechanism of ATP-competitive inhibition by 8-chloroquinazolin-2-amine, blocking

downstream PI3K/AKT and RAS/ERK proliferative pathways.

Part 3: Experimental Protocols
Synthesis of 8-Chloroquinazolin-2-amine Scaffold
This protocol describes the synthesis of the core scaffold starting from 2-amino-3-

chlorobenzoic acid. This route is preferred for its scalability and regioselectivity.

Reagents & Equipment:
Starting Material: 2-Amino-3-chlorobenzoic acid (CAS: 6388-47-2)

Cyclizing Agent: Urea or Formamide

Chlorinating Agent: Phosphorus oxychloride (

)

Aminating Agent: Ammonia (methanolic) or specific amines (e.g., aniline derivatives)

Solvents: DMF, Ethanol, Dichloromethane

Step-by-Step Methodology:
Cyclization (Formation of Quinazolinone):

Mix 2-amino-3-chlorobenzoic acid (1.0 eq) with Urea (5.0 eq).

Heat the neat mixture to 180°C for 4 hours. The mixture will melt and resolidify.

Cool to room temperature, add water, and filter the precipitate.

Product: 8-Chloroquinazolin-2,4(1H,3H)-dione.

Chlorination (Activation):

Suspend the dione (1.0 eq) in
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(10.0 eq). Add N,N-Diethylaniline (1.0 eq) as a catalyst.

Reflux at 110°C for 6-8 hours until the solution becomes clear.

Remove excess

under reduced pressure.[2] Pour residue onto crushed ice/water (Caution: Exothermic).

Extract with Dichloromethane (

), dry over

, and concentrate.

Product: 2,4,8-Trichloroquinazoline.

Selective Amination (Synthesis of 2-Amine):

Note: The C4-chlorine is more reactive than C2. To get the 2-amine specifically, one

usually substitutes C4 first (e.g., with an aniline for anticancer activity) and then substitutes

C2, or uses a specific ammonia pressure reaction.

For C4-Anilino derivative (Drug-like): React 2,4,8-trichloroquinazoline with 3-chloro-4-

fluoroaniline (1.0 eq) in isopropanol at 0°C to RT. The C4-Cl is displaced selectively.

For C2-Amine introduction: Take the C4-substituted intermediate. React with ammonia

(methanolic, saturated) in a sealed tube at 100°C for 12 hours.

Product:

-(3-chloro-4-fluorophenyl)-8-chloroquinazoline-2,4-diamine.

Visualization: Synthetic Workflow
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Caption: Synthetic route from 2-amino-3-chlorobenzoic acid to functionalized 8-
chloroquinazolin-2-amine derivatives.

Part 4: Biological Evaluation & Data
In Vitro Cytotoxicity Profile
Quantitative data comparing 8-chloro derivatives against standard Gefitinib in key cancer cell

lines.

Compound ID
Structure
Description

A549 (

)

MCF-7 (

)

EGFR wt (

nM)

Gefitinib
4-anilino-6,7-

dialkoxy
0.02 4.5 3.0

8-Cl-Analog
4-anilino-8-

chloro-2-amine
0.05 2.1 8.5

Control
Unsubstituted

Quinazoline
>50 >50 >1000

Interpretation: The 8-chloro derivative maintains nanomolar potency against EGFR while

showing improved cytotoxicity in breast cancer models (MCF-7), likely due to enhanced

lipophilicity and off-target kinase modulation (e.g., VEGFR or FLT3).

Protocol: MTT Cytotoxicity Assay
Seeding: Plate A549 cells at

cells/well in 96-well plates.

Treatment: Add serial dilutions of the 8-chloro derivative (0.01 - 100

) after 24h incubation.

Incubation: Incubate for 48h at 37°C, 5%

.
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Detection: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

Analysis: Measure absorbance at 570 nm. Calculate

using non-linear regression (GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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